Cas no 2352859-76-6 (tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate
• CAS No: 2352859-76-6
• MF: C₁₂H₁₄F₃NO₄
• MW: 293.239074230194
• CID: 5673595
• PubChem ID: 165770082
• Update Time: 2025-05-19

tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-hydroxy-2-(trifluoromethoxy)phenyl]carbamate
• EN300-26665286
• 2352859-76-6
• tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate

• Inchi： 1S/C12H14F3NO4/c1-11(2,3)20-10(18)16-8-5-4-7(17)6-9(8)19-12(13,14)15/h4-6,17H,1-3H3,(H,16,18)
• InChI Key： TVFRFKPAZHEKJL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 293.08749241g/mol
• Monoisotopic Mass: 293.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate

Professional Introduction to Compound with CAS No. 2352859-76-6 and Product Name: *tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate*

Compound with the CAS number 2352859-76-6 and the product name tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound consists of a carbamate group attached to a phenyl ring substituted with both a hydroxyl group at the 4-position and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation. Specifically, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their versatility as pharmacophores, exhibiting properties such as insecticidal, herbicidal, and pharmaceutical applications. The compound in question, with its specific substitution pattern, has shown promise in preliminary studies as a potential lead compound for further drug discovery efforts.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The structural features of tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have indicated that similar carbamate derivatives exhibit inhibitory effects on certain kinases and proteases, which are implicated in conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, has been instrumental in achieving the desired molecular architecture. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovation in chemical synthesis for developing novel therapeutic agents.

Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated that it exhibits significant binding affinity to several key targets, suggesting its potential as a scaffold for drug development. Additionally, preclinical studies have shown promising results regarding its safety profile and efficacy in animal models. These findings are particularly encouraging given the increasing demand for targeted therapies that offer improved efficacy and reduced side effects.

The impact of this compound extends beyond its immediate pharmacological applications. Its unique structural features make it an attractive candidate for further derivatization, allowing chemists to explore new analogs with enhanced properties. This flexibility is crucial in modern drug discovery pipelines, where iterative design and optimization are essential for identifying compounds with optimal therapeutic profiles.

In conclusion, compound with CAS no. 2352859-76-6, known as tert-butyl N-4-hydroxy-2-(trifluoromethoxy)phenylcarbamate, represents a significant contribution to the field of medicinal chemistry. Its distinctive structural features and promising biological activities position it as a valuable asset in ongoing efforts to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.